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Compound Focus: Albafuran A

CAS No.: 84323-14-8

Cat. No.: S623387

Get Quote

Albafuran A is an arylbenzofuran, a class of compounds known to be isolated from the mulberry tree

(Morus alba) [1] [2]. The table below summarizes its core chemical and physical properties as found in

chemical databases.

Property Value

IUPAC Name 4-[(2E)-3,7-dimethylocta-2,6-dien-1-yl]-5-(6-hydroxy-1-benzofuran-2-

yl)benzene-1,3-diol [2]

CAS Registry Number 84323-14-8 [2] [3]

Molecular Formula C24H26O4 [2] [3]

Average Molecular
Weight

378.468 g/mol [2]

XLogP 6.45180 [3]

SMILES CC(C)=CCC/C(C)=C/Cc1c(O)cc(O)cc1-c1cc2ccc(O)cc2o1 [2]

InChI Key KGOOVUKZICPAIZ-FRKPEAEDSA-N [2]
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To provide context for Albafuran A's potential, the following information on closely related compounds

from the same plant source may be useful for researchers.

Structural Analogs and Synthesis: A 2025 study achieved the total synthesis of Albafuran B, a
closely related 2-phenylbenzofuran also from Morus alba [4]. The four-step process with a 19.3%

overall yield involved a one-pot Corey-Fuchs reaction and Suzuki coupling [4]. Using the same
protocol, researchers also synthesized analogs moracin C and 4'-farnesyl-moracin M, demonstrating

the feasibility of creating this family of compounds in the lab [4].
Reported Bioactivity of an Analog: Albanol B (ABN-B), another arylbenzofuran from mulberries,

has demonstrated anti-cancer effects. In a 2020 study, it inhibited proliferation and induced apoptosis
in several human lung cancer cell lines (A549, BZR, H1975, H226) with IC50 values ranging from 5.6

to 15.0 μM after 48-hour treatment [1]. The proposed mechanism involves increasing mitochondrial
reactive oxygen species (ROS) production, which leads to cell cycle arrest at the G2/M phase and

apoptosis [1]. It also suppressed in vivo tumor growth in a mouse model [1].

Experimental Workflow for Mechanism Study

Based on the study of Albanol B [1], the diagram below outlines a general experimental workflow used to

elucidate the mechanism of action of a natural product in cancer cells. This can serve as a reference for

designing experiments for Albafuran A.
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Experimental workflow for studying anti-cancer mechanisms of arylbenzofurans [1].

Research Outlook and Data Gaps

The promising activity of its analogs, like Albafuran B's promotion of osteogenic differentiation [4] and

Albanol B's anti-cancer effects [1], suggests Albafuran A is a compelling candidate for future research. Key

gaps to explore include:
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Biological Activity: There are currently no specific published studies on the biological or

pharmacological effects of Albafuran A itself.
Molecular Mechanisms: Any signaling pathways or specific molecular targets through which

Albafuran A might exert its effects remain unknown.
Therapeutic Potential: Its potential applications in cancer, bone disease, or other conditions have

not been experimentally verified.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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